Cas no 352525-92-9 (Boronic acid, B-[(1E)-2-(4-cyanophenyl)ethenyl]-)

• Product Name: Boronic acid, B-[(1E)-2-(4-cyanophenyl)ethenyl]-
• CAS No: 352525-92-9
• MF: C₉H₈BNO₂
• MW: 172.98
• MDL: MFCD23381493
• CID: 5520484
• PubChem ID: 86767861
• Update Time: 2026-03-10

Boronic acid, B-[(1E)-2-(4-cyanophenyl)ethenyl]- Chemical and Physical Properties

Names and Identifiers

• Boronic acid, B-[(1E)-2-(4-cyanophenyl)ethenyl]-
• (E)-(4-Cyanostyryl)boronic acid
• (E)-2-(4-cyanophenyl)ethenylboronic acid
• EN300-21962741
• [(E)-2-(4-cyanophenyl)ethenyl]boronic acid
• B-[(1E)-2-(4-Cyanophenyl)ethenyl]boronic acid
• 352525-92-9
• DTXSID601252604
• G65697
• (E)-(4-Cyanostyryl)boronicacid

• MDL： MFCD23381493
• Inchi： 1S/C9H8BNO2/c11-7-9-3-1-8(2-4-9)5-6-10(12)13/h1-6,12-13H/b6-5+
• InChI Key： PKFRJEHEHFQVTM-AATRIKPKSA-N
• SMILES： B(/C=C/C1=CC=C(C#N)C=C1)(O)O

Computed Properties

• Exact Mass: 173.0648087g/mol
• Monoisotopic Mass: 173.0648087g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.2Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• Boiling Point: 412.8±55.0 °C(Predicted)
• pka: 9.52±0.43(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles